Cas no 729-36-2 (2,5-bis(3-methylbutyl)benzene-1,4-diol)

• Product Name: 2,5-bis(3-methylbutyl)benzene-1,4-diol
• CAS No: 729-36-2
• Molecular Formula: C₁₆H₂₆O₂
• Molecular Weight: 250.37644
• CID: 977656
• PubChem ID: 331347

2,5-bis(3-methylbutyl)benzene-1,4-diol Properties

Names and Identifiers

• 2,5-bis(3-methylbutyl)benzene-1,4-diol
• SCHEMBL6242873
• 729-36-2
• NSC322763
• BH-7 (FROM SAN FRANCISCO STATE UNIVERSITY)
• NSC-322763
• DTXSID90317952
• DS-003660

• InChIKey： IGDBHYIITLTRPI-UHFFFAOYSA-N
• Inchi： InChI=1S/C16H26O2/c1-11(2)5-7-13-9-16(18)14(10-15(13)17)8-6-12(3)4/h9-12,17-18H,5-8H2,1-4H3
• SMILES： CC(C)CCC1=CC(=C(C=C1O)CCC(C)C)O

Computed Properties

• Exact Mass: 250.19338
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 6
• Monoisotopic Mass: 250.193
• Heavy Atom Count: 18
• Complexity: 201
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 5.5
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• PSA: 40.46
• Refractive Index: 1.522
• Boiling Point: 384.5°C at 760 mmHg
• Flash Point: 174.1°C
• Density: 0.994

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Quinone and hydroquinone lipids Prenylated hydroquinones
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Prenylated hydroquinones